Cas no 1956-21-4 (2-Amino-3-(pyridin-4-YL)propanoic acid)

• Product Name: 2-Amino-3-(pyridin-4-YL)propanoic acid
• CAS No: 1956-21-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD05228021
• CID: 42234
• PubChem ID: 4210283
• Update Time: 2025-05-28

2-Amino-3-(pyridin-4-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(pyridin-4-yl)propanoic acid
• 3-(4-Pyridyl)-DL-alanine
• 3-(4-pyridinyl)alanine
• 2-amino-3-(4-pyridinyl) propionic acid
• 2-amino-3-(phenylthio)-1,4-naphthoquin
• 2-amino-3-[4]pyridyl-propionic acid
• 2-Amino-3-[4]pyridyl-propionsaeure
• 2-Amino-3-phenylmercapto-[1,4]naphthochinon
• 2-amino-3-phenylsulfanyl-[1,4]naphthoquinone
• 2-amino-3-phenylthio-1,4-naphthoquinone
• 2-amino-3-pyridin-4-yl-propionic acid
• 2-Amino-3-thiophenyl-1,4-naphthochinon
• 4-pyridylalanine
• AC1L7RS0
• CHEMBL560404
• NSC240708
• rac-3-(4-Pyridyl)alanin
• 2-amino-3-pyridin-4-ylpropanoic acid
• H-4-Pal-OH
• (2R)-2-amino-3-pyridin-4-ylpropanoic acid
• 4-PYRIDINEALANINE
• L-3-(4-pyridyl)-alanine
• 4-Pyridinepropanoicacid, a-amino-
• 0104AB
• VC30905
• AB21677
• TRA0089650
• 2-azanyl-3-pyridin-4-yl-propanoic acid
• AS-
• 4-ANDROSTEN-6-ALPHA,17-BETA-DIOL-3-ONE
• 4-PYRIDINEPROPANOIC ACID, .ALPHA.-AMINO-
• MFCD05228021
• 1956-21-4
• AKOS000175093
• NoName_3085
• EN300-148181
• AKOS016843222
• AY9J934TFO
• 4-Pyridylalanine, DL-
• UNII-AY9J934TFO
• DTXSID30902563
• 4-Pyridinepropanoic acid, alpha-amino-
• CS-0038773
• FT-0692262
• AS-35682
• BAA95621
• FT-0639383
• 4-Pyridinealanine, DL-
• beta-(4-Pyridyl)-DL-alanine
• 3-[(CYCLOPROPYLAMINO)SULFONYL]THIOPHENE-2-CARBOXYLICACID
• FT-0639384
• .BETA.-(4-PYRIDYL)-DL-ALANINE
• SCHEMBL122532
• DB-181950
• DB-003004
• D-3-(4-pyridyl)-alanine
• 822-604-0
• 3-(4'-Pyridyl)-L-alanine
• 3-(4'-PYRIDYL)-D-ALANINE
• 2-Amino-3-(pyridin-4-YL)propanoic acid

• MDL： MFCD05228021
• Inchi： 1S/C8H10N2O2/c9-7(8(11)12)5-6-1-3-10-4-2-6/h1-4,7H,5,9H2,(H,11,12)
• InChI Key： FQFVANSXYKWQOT-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.271
• Melting Point: 234-235 ºC
• Boiling Point: 346.4 °C at 760 mmHg
• Flash Point: 346.4 °C at 760 mmHg
• Refractive Index: 1.581
• PSA: 76.21
• LogP: 0.73630

2-Amino-3-(pyridin-4-YL)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Amino-3-(pyridin-4-YL)propanoic acid

Recent Advances in the Study of 2-Amino-3-(pyridin-4-YL)propanoic acid (CAS: 1956-21-4)

2-Amino-3-(pyridin-4-YL)propanoic acid, also known by its CAS number 1956-21-4, is a non-proteinogenic amino acid derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine moiety and amino acid backbone, serves as a versatile building block for the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its applications in drug discovery, enzyme inhibition, and as a precursor for novel heterocyclic compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-3-(pyridin-4-YL)propanoic acid as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that modifications at the amino acid side chain could significantly enhance binding affinity to specific kinase targets, offering a promising avenue for the development of anti-cancer therapeutics. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential.

In the realm of neurodegenerative diseases, a recent preprint on bioRxiv highlighted the neuroprotective properties of derivatives of 2-Amino-3-(pyridin-4-YL)propanoic acid. The researchers synthesized a series of analogues and evaluated their ability to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary results showed that certain derivatives exhibited selective binding to NMDA receptor subunits, suggesting potential as future therapeutic candidates.

From a synthetic chemistry perspective, a 2024 publication in Organic Letters described an innovative catalytic system for the enantioselective synthesis of 2-Amino-3-(pyridin-4-YL)propanoic acid derivatives. This methodology employed a chiral palladium catalyst to achieve high enantiomeric excess (up to 98% ee), addressing previous challenges in the stereoselective preparation of this important scaffold. The developed protocol offers improved efficiency for the production of optically pure compounds for biological evaluation.

The compound's unique structural features have also attracted attention in the field of peptide mimetics. Research published in Chemical Communications in early 2024 demonstrated how 2-Amino-3-(pyridin-4-YL)propanoic acid could be incorporated into peptide backbones to create conformationally constrained analogues with enhanced metabolic stability. These modified peptides showed improved pharmacokinetic properties while maintaining biological activity, suggesting potential applications in peptide-based drug development.

Looking forward, the diverse applications of 2-Amino-3-(pyridin-4-YL)propanoic acid continue to expand across multiple therapeutic areas. Ongoing research is exploring its use in developing novel antibiotics, with particular focus on overcoming bacterial resistance mechanisms. Additionally, its role in metal chelation chemistry is being investigated for potential applications in diagnostic imaging and metal overload disorders. The compound's versatility and the recent methodological advances in its synthesis and modification position it as an important scaffold in contemporary medicinal chemistry research.